N-(1,1-dioxidotetrahydro-3-thienyl)-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C11H14N2O6S2/c1-8-2-3-10(6-11(8)13(14)15)21(18,19)12-9-4-5-20(16,17)7-9/h2-3,6,9,12H,4-5,7H2,1H3
• InChI Key: VREZRQGFADTZBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2CCS(=O)(=O)C2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O6S2
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

Nitrobenzenesulfonamides, such as "N-(1,1-dioxidotetrahydro-3-thienyl)-4-methyl-3-nitrobenzenesulfonamide," are typically synthesized through various chemical reactions involving nitrobenzenesulfonyl chloride as a key intermediate. These compounds can be prepared by the reaction of primary amines with nitrobenzenesulfonyl chloride in the presence of a base. The synthesis can involve complex reactions including alkylation, acylation, and Mitsunobu reactions to achieve the desired sulfonamide derivatives with high yields and selectivity (Fukuyama, Cheung, & Mui, 1995).

Molecular Structure Analysis

The molecular structure of nitrobenzenesulfonamides is characterized by the presence of a nitro group and a sulfonamide group attached to a benzene ring. These functional groups play a crucial role in determining the chemical reactivity and properties of the compound. X-ray crystallography and computational methods such as density functional theory (DFT) are often used to elucidate the molecular conformation and structural parameters of such compounds (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Nitrobenzenesulfonamides undergo a variety of chemical reactions, including nucleophilic substitution, reduction, and coupling reactions. These reactions can be exploited to modify the molecular structure and introduce new functional groups, thereby extending the utility of these compounds in organic synthesis. The presence of the nitro and sulfonamide groups enhances the reactivity towards nucleophiles and electrophiles, making them valuable intermediates in the synthesis of complex organic molecules (Rozentsveig et al., 2001).